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Compound of Interest

Compound Name: 17:0-18:1 PC-d5

Cat. No.: B12403382 Get Quote

This guide provides best practices, troubleshooting advice, and frequently asked questions for

the preparation of stock solutions of 17:0-18:1 PC-d5, a deuterated phosphatidylcholine

commonly used as an internal standard in lipidomics research.

Frequently Asked Questions (FAQs)
Q1: What is the full chemical name and molecular weight of 17:0-18:1 PC-d5?

A1: The full chemical name is 1-heptadecanoyl-2-oleoyl-sn-glycero(d5)-3-phosphocholine.[1]

Its molecular formula is C43H79D5NO8P, and it has a molecular weight of 779.13 g/mol .

Q2: How should I store 17:0-18:1 PC-d5 upon arrival?

A2: 17:0-18:1 PC-d5, particularly if purchased as a pre-made solution, should be stored at

-20°C in a glass container with a Teflon-lined cap. If it is in an organic solvent, it should be

layered with an inert gas like argon or nitrogen. It is crucial to avoid storing organic solutions of

lipids in plastic containers, as this can lead to contamination from leached impurities.

Q3: Can I store 17:0-18:1 PC-d5 as a powder?

A3: Due to the presence of an unsaturated oleoyl chain, 17:0-18:1 PC-d5 is susceptible to

oxidation and is hygroscopic (readily absorbs moisture from the air). Therefore, it is not stable

as a powder and should be promptly dissolved in a suitable organic solvent for storage.

Q4: What solvents are recommended for preparing a stock solution of 17:0-18:1 PC-d5?
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A4: Phosphatidylcholines are generally soluble in chlorinated solvents like chloroform and

alcohols such as ethanol. A common solvent system for polar lipids is a mixture of chloroform

and methanol. For some applications, a chloroform/methanol/water mixture (e.g., 89:10:1,

v/v/v) is used.[2]

Q5: What is the recommended concentration for a stock solution?

A5: This can be application-dependent. However, it is often supplied pre-dissolved at a

concentration of 1 mg/mL. For creating working solutions, further dilutions from this stock are

recommended.
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Problem Possible Cause Solution

Lipid will not fully dissolve.

1. Inappropriate solvent.2.

Insufficient mixing.3. Solution

is too concentrated.

1. Ensure you are using a

recommended solvent like

chloroform or ethanol. A

mixture of chloroform and

methanol is often effective.2.

Gently vortex or sonicate the

solution. Avoid excessive

heating, which can degrade

the lipid.3. Try adding more

solvent to dilute the solution.

Solution appears cloudy or has

particulates.

1. Incomplete dissolution.2.

Contamination from glassware

or solvent.3. Lipid degradation

due to moisture or oxidation.

1. Follow the steps for

incomplete dissolution

above.2. Use high-purity

solvents and ensure all

glassware is scrupulously

clean.3. Ensure the lipid was

handled under an inert

atmosphere and that solvents

are anhydrous. Discard the

solution if degradation is

suspected.
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Inconsistent results in

downstream applications.

1. Inaccurate stock solution

concentration.2. Degradation

of the stock solution over

time.3. Contamination of the

stock solution.

1. Be precise when weighing

the lipid (if starting from a

solid) and measuring the

solvent volume.2. Store the

stock solution properly at

-20°C under an inert

atmosphere. For long-term

storage, consider aliquoting to

minimize freeze-thaw cycles.3.

Always use clean glassware

and high-purity solvents. Avoid

introducing contaminants from

pipettes or other lab

equipment.

Experimental Protocol: Preparing a 1 mg/mL Stock
Solution
This protocol outlines the steps for preparing a 1 mg/mL stock solution of 17:0-18:1 PC-d5
from a solid form.

Materials:

17:0-18:1 PC-d5 (solid)

Chloroform (HPLC grade or higher)

Methanol (HPLC grade or higher)

Glass vial with a Teflon-lined cap

Inert gas (Argon or Nitrogen)

Glass syringe or pipette

Vortex mixer
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Sonicator (optional)

Procedure:

Equilibrate: Allow the vial containing the solid 17:0-18:1 PC-d5 to warm to room temperature

before opening. This prevents condensation of atmospheric moisture onto the cold lipid,

which can cause hydrolysis.

Solvent Preparation: Prepare a 2:1 (v/v) mixture of chloroform and methanol.

Dissolution:

Carefully weigh out the desired amount of the lipid into a clean glass vial.

Using a glass syringe or pipette, add the appropriate volume of the chloroform:methanol

solvent to achieve a 1 mg/mL concentration.

Blanket the vial with an inert gas (argon or nitrogen) and securely seal it with the Teflon-

lined cap.

Vortex the vial until the lipid is completely dissolved. A clear solution should be obtained.

If necessary, briefly sonicate the vial in a bath sonicator to aid dissolution.

Storage: Store the resulting stock solution at -20°C. For frequent use, it is advisable to

prepare smaller aliquots to avoid repeated warming and cooling of the main stock.

Quantitative Data Summary
Parameter Value Reference

Full Chemical Name
1-heptadecanoyl-2-oleoyl-sn-

glycero(d5)-3-phosphocholine
[1]

Molecular Formula C43H79D5NO8P

Molecular Weight 779.13 g/mol

Recommended Storage Temp. -20°C

Common Stock Concentration 1 mg/mL
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Workflow Diagram

Workflow for Preparing 17:0-18:1 PC-d5 Stock Solution
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Caption: A flowchart illustrating the key steps for preparing a stock solution of 17:0-18:1 PC-d5.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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